Cas no 1856597-31-3 (5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)-)

• Product Name: 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)-
• CAS No: 1856597-31-3
• MF: C₇H₂ClI₂N₃OS
• MW: 465.437222957611
• CID: 6064171
• PubChem ID: 130508508
• Update Time: 2025-05-20

5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)-
• EN300-1292360
• 4-Chloro-2-(4,5-diiodo-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 1856597-31-3

• Inchi： 1S/C7H2ClI2N3OS/c8-4-3(1-14)15-7(12-4)13-2-11-5(9)6(13)10/h1-2H
• InChI Key： GFDIBIZUTMRODH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(Cl)N=C1N1C=NC(I)=C1I

Computed Properties

• Exact Mass: 464.76966g/mol
• Monoisotopic Mass: 464.76966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 2.82±0.1 g/cm3(Predicted)
• Boiling Point: 548.8±60.0 °C(Predicted)
• pka: -2.45±0.61(Predicted)

Additional information on 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)-

Recent Advances in the Study of 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)- (CAS: 1856597-31-3)

The compound 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)- (CAS: 1856597-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of novel heterocyclic compounds. Its structural features, including the thiazole and imidazole moieties, make it an attractive candidate for the development of new bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeting various signaling pathways implicated in cancer and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have shown promising results. The compound exhibits moderate to strong inhibitory effects against several protein kinases, with particular efficacy observed in the inhibition of JAK2 and EGFR kinases. These findings suggest potential applications in the treatment of cancers where these kinases play a crucial role. Additionally, the compound has demonstrated interesting antimicrobial properties, with activity against both Gram-positive and Gram-negative bacterial strains.

The mechanism of action of 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)- is currently under investigation. Molecular docking studies indicate that the compound may interact with the ATP-binding sites of target kinases, potentially explaining its inhibitory effects. The presence of iodine atoms in the imidazole ring appears to contribute significantly to the compound's binding affinity, as demonstrated by comparative studies with non-iodinated analogs.

Recent synthetic improvements have focused on optimizing the yield and purity of this compound. A novel one-pot synthesis method has been reported, significantly reducing the number of steps required for production while maintaining high purity levels. This advancement is particularly important for potential scale-up processes should the compound progress to further stages of drug development.

Looking forward, researchers are exploring the potential of this compound as a lead structure for the development of new therapeutic agents. Current efforts are directed towards creating derivatives with improved pharmacokinetic properties and enhanced target specificity. The compound's unique structural features provide multiple sites for modification, offering numerous possibilities for structure-activity relationship studies.

In conclusion, 5-Thiazolecarboxaldehyde, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)- represents a promising scaffold in medicinal chemistry with demonstrated biological activities and potential therapeutic applications. Continued research into its mechanism of action, structure-activity relationships, and potential clinical applications is warranted. The compound's versatility and demonstrated biological effects make it a valuable subject for further investigation in drug discovery programs.